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Compound of Interest

Compound Name: 2-Ethyl-5-methylpyrazine

Cat. No.: B082492 Get Quote

An In-depth Technical Guide to 2-Ethyl-5-methylpyrazine

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies for 2-Ethyl-5-methylpyrazine. The information is intended for

researchers, scientists, and professionals in drug development and flavor chemistry.

Core Chemical Properties and Structure
2-Ethyl-5-methylpyrazine is a heterocyclic organic compound and a member of the pyrazine

class.[1] It is a colorless to slightly yellow liquid known for its nutty, roasted, and grassy odor.[1]

[2] This compound is a significant flavor component found in various foods such as tea,

soybean paste, chocolate, and sesame seed oil, often formed as a product of the Maillard

reaction.[1][2]

Structural Identifiers
The structure of 2-Ethyl-5-methylpyrazine is defined by a pyrazine ring substituted with an

ethyl group at position 2 and a methyl group at position 5.
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Identifier Value

IUPAC Name 2-ethyl-5-methylpyrazine[1]

SMILES CCC1=NC=C(N=C1)C[1]

InChI
InChI=1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-

5H,3H2,1-2H3[1]

InChIKey OXCKCFJIKRGXMM-UHFFFAOYSA-N[1]

CAS Number 13360-64-0[3]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethyl-5-methylpyrazine is presented

below.

Property Value

Molecular Formula C₇H₁₀N₂[1]

Molecular Weight 122.17 g/mol [1]

Density 0.960-0.970 g/cm³[1]

Boiling Point 57.0 °C @ 10.00 mm Hg[4]

Flash Point 58.89 °C[4]

Refractive Index 1.491-1.501[1]

Solubility Soluble in water and organic solvents.[1][5]

logP (o/w) 2.340[4]

Chemical Structure Visualization
The two-dimensional chemical structure of 2-Ethyl-5-methylpyrazine is depicted below,

illustrating the arrangement of the pyrazine ring with its ethyl and methyl substituents.

Caption: 2D Structure of 2-Ethyl-5-methylpyrazine
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Experimental Protocols
The analysis of 2-Ethyl-5-methylpyrazine, particularly in complex matrices like food and

beverages, often involves chromatographic techniques to ensure accurate identification and

quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a robust method for the identification of volatile and semi-volatile compounds such

as 2-Ethyl-5-methylpyrazine.[6]

Methodology:

Sample Preparation: Samples containing 2-Ethyl-5-methylpyrazine are typically prepared

using solvent extraction or solid-phase microextraction (SPME) to isolate the volatile

components.

Gas Chromatography: The extracted sample is injected into a GC system equipped with a

capillary column (e.g., DB-WAX or HP-5ms).[6] The oven temperature is programmed to

separate the individual components of the mixture based on their boiling points and

interactions with the stationary phase.[6][7]

Mass Spectrometry: As compounds elute from the GC column, they enter the mass

spectrometer, where they are ionized (commonly by electron ionization).[8] The resulting

mass spectrum provides a unique fragmentation pattern that serves as a chemical fingerprint

for identification.[6]

High-Performance Liquid Chromatography (HPLC)
Separation
For the separation of 2-Ethyl-5-methylpyrazine from its isomers, such as 2-Ethyl-6-

methylpyrazine, reversed-phase HPLC can be employed.[6]

Methodology:
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Instrumentation: An HPLC system equipped with a suitable column, such as a Chiralpak AD-

H, and a UV detector is used.[6]

Mobile Phase: A mobile phase consisting of a mixture of solvents like cyclohexane and

isopropanol or hexane and isopropanol is used in an isocratic mode.[6] The specific ratio of

the solvents is optimized to achieve the best separation.[6]

Detection: The effluent from the column is monitored at a specific wavelength, for instance,

278 nm, to detect the eluting compounds.[6]

Fraction Collection: Fractions corresponding to the separated isomers can be collected for

further analysis, such as by NMR or GC-MS, to confirm their identity.[6]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the analysis of 2-Ethyl-5-
methylpyrazine using GC-MS.
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GC-MS Analysis Workflow
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GC-MS Workflow for 2-Ethyl-5-methylpyrazine

Click to download full resolution via product page

Caption: GC-MS Workflow for 2-Ethyl-5-methylpyrazine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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